![molecular formula C14H16N6 B2376486 N-(sec-butyl)-7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-amine CAS No. 1257553-51-7](/img/structure/B2376486.png)
N-(sec-butyl)-7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(sec-butyl)-7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-amine” is a complex organic compound that contains a pyrazolo[3,4-d][1,2,3]triazin-4-amine core structure. This core is substituted with a sec-butyl group at the nitrogen atom and a phenyl group at the 7-position .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar triazine derivatives are typically synthesized through reactions involving cyanuric chloride . The exact method would depend on the specific substituents and their positions .Molecular Structure Analysis
The compound contains a pyrazolo[3,4-d][1,2,3]triazin-4-amine core, which is a bicyclic structure with a triazine ring fused to a pyrazole ring . The nitrogen atom in the triazine ring is substituted with a sec-butyl group, and the 7-position of the fused ring system is substituted with a phenyl group .Chemical Reactions Analysis
Triazine derivatives are known to undergo a variety of chemical reactions, including substitutions and ring-opening reactions . The specific reactions that this compound would undergo depend on the reaction conditions and the other compounds present.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. In general, triazine derivatives are stable compounds that can exhibit a variety of chemical behaviors depending on their substituents .Scientific Research Applications
Reactivity and Synthesis
- Reactivity Studies : Research has explored the reactivity of related pyrazolo[3,4-d][1,2,3]triazine derivatives under various conditions. For example, studies on the reactivity of 7-amino-3-tert-butyl-8-(2H-tetrazol-5-yl)pyrazolo-[5,1-c][1,2,4]triazin-4(6H)-one demonstrated acylation reactions leading to the formation of corresponding amides, highlighting the versatile reactivity of this class of compounds (Mironovich & Shcherbinin, 2014).
- Synthetic Approaches : Novel synthetic methods have been developed for pyrazolo[1,5-a][1,3,5]triazin-2-amines, showcasing the potential for creating diverse derivatives of this chemical class for further study and application (Lim et al., 2014).
Biological Activities
- Herbicide Development : A series of 3H-pyrazolo[3,4-d][1,2,3]triazin-4-one derivatives were synthesized and identified as potential herbicides, demonstrating significant herbicidal activity and inhibition against protoporphyrinogen oxidase activity in vitro (Li et al., 2008).
- Anticancer Agents : The synthesis of 1,3,5-triazine-based 2-pyrazolines as potential anticancer agents revealed compounds with significant GI50 values against various human tumor cell lines, highlighting the therapeutic potential of this chemical framework (Moreno et al., 2018).
Antimicrobial and Antifungal Activities
- Dyeing Performance and Antimicrobial Studies : Research into pyrazolotriazine and pyrazolyl pyrazolone azo dyes revealed not only their dyeing performance on polyester fiber but also their high antibacterial activity against various pathogens (Rizk et al., 2017).
- Antimicrobial and Antifungal Evaluation : Pyrazoline derivatives were synthesized and evaluated for their antibacterial and antifungal activities, demonstrating promising activity compared to standard drugs (Panchal & Patel, 2012).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-butan-2-yl-7-phenylpyrazolo[3,4-d]triazin-4-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N6/c1-3-10(2)16-13-12-9-15-20(14(12)18-19-17-13)11-7-5-4-6-8-11/h4-10H,3H2,1-2H3,(H,16,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKNZESLVFDZRFG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC1=C2C=NN(C2=NN=N1)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.